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Compound of Interest |

Compound Name: 2-Bromo-3-methyithiophenol
CAS No.: 1263377-50-9
Cat. No.: B2479047
Get Quote
. J

Disclaimer: The following technical guide is for informational purposes for researchers,
scientists, and drug development professionals. All laboratory work should be conducted in a
controlled environment with appropriate safety precautions. The compound "2-Bromo-3-
methylthiophenol" as initially requested is not readily available in chemical databases. This
guide focuses on the closely related and commercially available isomer, 2-Bromo-3-
(methylthio)phenol.

Introduction

Substituted phenols and thiophenols are pivotal structural motifs in medicinal chemistry and
materials science, offering a versatile scaffold for developing novel therapeutic agents and
functional materials. This guide provides a comprehensive technical overview of 2-Bromo-3-
(methylthio)phenol, a halogenated organosulfur compound with potential applications in drug
discovery and organic synthesis. Due to the limited availability of data for this specific molecule,
this paper synthesizes information from commercially available data and extrapolates from the
known chemistry of related bromophenols and methylthio-aromatic compounds to provide a
robust framework for its study and application.
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Chemical Identity and Properties

Chemical Name: 2-Bromo-3-(methylthio)phenol
CAS Number: 1243287-95-7[1]
Molecular Formula: C7H7BrOS

Molecular Weight: 219.10 g/mol

hvsicochemical .

Property Value Source

Molecular Weight 219.10 g/mol [2]

Inferred: Colorless to light o
o ) General knowledge of similar
Appearance yellow liquid or low-melting
id phenols
soli

Inferred: Soluble in organic

solvents (e.g., ethanol, DMSO,  General knowledge of similar

Solubility , .
dichloromethane); sparingly phenols
soluble in water

Boiling Point Not available

Melting Point Not available

Synthesis and Purification

A definitive, published synthesis for 2-Bromo-3-(methylthio)phenol is not readily available in the
current literature. However, a plausible synthetic route can be devised based on established
organometallic and electrophilic substitution reactions. A potential two-step synthesis is outlined
below, starting from the commercially available 3-(methylthio)phenol.

Proposed Synthetic Pathway
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1. Directed Ortho-Metalation (e.g., n-BulLi)
@-(methylthio)phenoD 2. Electrophilic Bromination (e.g., Br2 or NBS) =[2-Bromo-3-(methylthio)phenoD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.1243287-95-7|2-Bromo-3-(methylthio)phenol|BLD Pharm [bldpharm.com]
e 2. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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